Cas no 2303098-06-6 ((2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine)

• Product Name: (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine
• CAS No: 2303098-06-6
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 5911464
• PubChem ID: 155973347
• Update Time: 2025-06-11

(2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2303098-06-6
• EN300-4000223
• (2,2-dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine
• (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine

• Inchi： 1S/C11H17FN2/c1-11(2,3)8-14-6-9-4-5-13-7-10(9)12/h4-5,7,14H,6,8H2,1-3H3
• InChI Key： AZQALFMJXAJJGE-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CNCC(C)(C)C

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Additional information on (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine

Introduction to (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 2303098-06-6 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The product name, (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine, provides a detailed insight into its structural composition and potential applications. This compound, characterized by its unique structural features, has emerged as a subject of intense study due to its promising properties and potential roles in various scientific domains.

The molecular structure of this compound is notable for its combination of a bulky alkyl group and a fluorinated pyridine moiety. The presence of the 2,2-dimethylpropyl group contributes to the molecule's lipophilicity, making it an attractive candidate for drug delivery systems and membrane interactions. On the other hand, the 3-fluoropyridin-4-yl moiety introduces a fluorine atom, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This dual functionality makes the compound a versatile tool in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their wide range of applications in pharmaceuticals. The fluorine atom's electronic properties can significantly influence the reactivity and selectivity of chemical reactions, making fluorinated compounds valuable in designing novel therapeutic agents. Studies have shown that the incorporation of fluorine into pyridine rings can lead to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life.

The compound with CAS number 2303098-06-6 has been explored in various contexts, particularly in the development of small-molecule inhibitors. Researchers have been particularly interested in its potential as a scaffold for creating drugs that target specific biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammatory disorders.

The synthesis of (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this molecule's framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for further modifications and derivatization.

The biological activity of this compound has been a focus of numerous investigations. Preclinical studies have demonstrated that it can interact with various biological targets, including enzymes and receptors that play crucial roles in cellular signaling. For example, researchers have observed that derivatives of this compound can modulate the activity of kinases, which are often overactive in cancer cells. This finding has sparked interest in exploring its potential as an anticancer agent.

In addition to its pharmaceutical applications, the compound with CAS number 2303098-06-6 has shown promise in material science. Its unique structural features make it a suitable candidate for developing novel materials with enhanced properties. For instance, researchers have investigated its use in creating polymers with improved thermal stability and mechanical strength. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The future prospects for (2,2-Dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine are vast and exciting. As our understanding of its properties grows, so does the potential for discovering new applications. Ongoing research aims to further optimize its synthesis and explore its interactions with biological systems at a deeper level. Collaborative efforts between chemists, biologists, and pharmacologists are likely to yield innovative strategies for harnessing this compound's full potential.

In conclusion, the compound with CAS number 2303098-06-6 represents a significant advancement in chemical research. Its unique structure and versatile properties make it a valuable tool for developing new drugs and materials. As scientific understanding continues to evolve, we can expect to see even more exciting applications emerge from this remarkable molecule.